Cas no 681-80-1 (Phosphonic acid, (difluoromethyl)-, bis(1-methylethyl) ester)

• Product Name: Phosphonic acid, (difluoromethyl)-, bis(1-methylethyl) ester
• CAS No: 681-80-1
• MF: C₇H₁₅F₂O₃P
• MW: 216.16277050972
• CID: 841375
• PubChem ID: 2780747
• Update Time: 2025-04-19

Phosphonic acid, (difluoromethyl)-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (difluoromethyl)-, bis(1-methylethyl) ester
• 2-[difluoromethyl(propan-2-yloxy)phosphoryl]oxypropane
• DIISOPROPYL DIFLUOROMETHYLPHOSPHONATE
• DTXSID00381705
• SCHEMBL15110959
• LHZZAGSFNNHJKI-UHFFFAOYSA-
• LHZZAGSFNNHJKI-UHFFFAOYSA-N
• DIISOPROPYLDIFLUOROMETHYLPHOSPHONATE
• 681-80-1
• FT-0738263
• InChI=1/C7H15F2O3P/c1-5(2)11-13(10,7(8)9)12-6(3)4/h5-7H,1-4H3

• Inchi： 1S/C7H15F2O3P/c1-5(2)11-13(10,7(8)9)12-6(3)4/h5-7H,1-4H3
• InChI Key： LHZZAGSFNNHJKI-UHFFFAOYSA-N
• SMILES： P(C(F)F)(=O)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 216.07268766g/mol
• Monoisotopic Mass: 216.07268766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų